Cas no 93805-15-3 (b-Alanine,N-[3-(acetylamino)phenyl]-, methyl ester)
93805-15-3 structure
Product Name:b-Alanine,N-[3-(acetylamino)phenyl]-, methyl ester
CAS No:93805-15-3
MF:C12H16N2O3
MW:236.267043113708
CID:811241
PubChem ID:21529687
Update Time:2025-04-19
b-Alanine,N-[3-(acetylamino)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-[3-(acetylamino)phenyl]-, methyl ester
- methyl 3-(3-acetamidoanilino)propanoate
- methyl N-[3-(acetylamino)phenyl]-beta-alaninate
- EINECS 298-496-9
- SCHEMBL11702794
- N-{3-[(3-Methoxy-3-oxopropyl)amino]phenyl}ethanimidic acid
- 93805-15-3
- NS00064491
- DTXSID90917799
- Methyl N-(3-(acetylamino)phenyl)-beta-alaninate
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- Inchi: 1S/C12H16N2O3/c1-9(15)14-11-5-3-4-10(8-11)13-7-6-12(16)17-2/h3-5,8,13H,6-7H2,1-2H3,(H,14,15)
- InChI Key: FBZLVLHNZMZBDI-UHFFFAOYSA-N
- SMILES: O(C)C(CCNC1C=CC=C(C=1)NC(C)=O)=O
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4Ų
- XLogP3: 1.5
b-Alanine,N-[3-(acetylamino)phenyl]-, methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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